1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine

• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(4-fluorophenoxy)ethanone
• InChI: InChI=1S/C19H21FN2O2/c20-17-6-8-18(9-7-17)24-15-19(23)22-12-10-21(11-13-22)14-16-4-2-1-3-5-16/h1-9H,10-15H2
• InChI Key: ATBBKBHXGVCCAH-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)COC3=CC=C(C=C3)F

Description

1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine, also known as F-PBZP, is a chemical compound that belongs to the class of piperazine derivatives. It has been the subject of scientific research due to its potential use as a therapeutic agent for various diseases.

Scientific Research Applications

1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine has been studied for its potential use as a therapeutic agent for various diseases such as depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models. It has also been investigated as a potential treatment for drug addiction and withdrawal symptoms.

Mechanism of Action

The exact mechanism of action of 1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and a full agonist at the sigma-1 receptor. These receptors are involved in the regulation of mood, anxiety, and cognition.
Biochemical and Physiological Effects
1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood and behavior. It has also been shown to decrease the levels of corticosterone, a hormone involved in the stress response. These biochemical and physiological effects may contribute to its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine in lab experiments is its high potency and selectivity for the 5-HT1A and sigma-1 receptors. This makes it a useful tool for studying the role of these receptors in various diseases. However, one limitation is that it has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet known.

Future Directions

There are several future directions for the study of 1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine. One area of research is the development of more selective and potent analogs of 1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine that can be used as therapeutic agents for various diseases. Another area of research is the investigation of the role of 1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine in the regulation of neuroplasticity, which is the ability of the brain to adapt and change in response to environmental stimuli. Additionally, further studies are needed to determine the safety and efficacy of 1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine in clinical settings.

Synthesis Methods

The synthesis of 1-Benzyl-4-[(4-fluorophenoxy)acetyl]piperazine involves the reaction of 1-benzylpiperazine with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography or recrystallization.